Cas no 22581-07-3 (Benzaldehyde,2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-)

• Product Name: Benzaldehyde,2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
• CAS No: 22581-07-3
• MF: C₂₃H₃₂O₃
• MW: 356.498387336731
• CID: 281624
• PubChem ID: 10405997
• Update Time: 2025-04-19

Benzaldehyde,2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
• Benzaldehyde,2,4-dihydroxy-6-methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
• Benzaldehyde,2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-(9CI)
• b-Resorcylaldehyde,6-methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- (8CI)
• Ilicicolin B
• LL-Z1272b
• 2,4-Dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]benzaldehyde
• beta-Resorcylaldehyde, 6-methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
• 7A7A8AHW1U
• AKOS040735283
• DTXSID301347315
• LL-Z 1272beta
• UNII-7A7A8AHW1U
• .BETA.-RESORCYLALDEHYDE, 6-METHYL-3-(3,7,11-TRIMETHYL-2,6,10-DODECATRIENYL)-
• 2, 4-dihydroxy-6-methyl-3-[(2E, 6E)-3, 7, 11-trimethyldodeca-2, 6, 10-trienyl]benzaldehyde
• Q27896564
• 2,4-dihydroxy-6-methyl-3-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)benzaldehyde
• LL-Z 1272.BETA.
• 2,4-Dihydroxy-6-methyl-3-((2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)benzaldehyde
• Benzaldehyde, 2,4-dihydroxy-6-methyl-3-((2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)-
• 2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzaldehyde
• 6-methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-beta-resorcylaldehyde
• SCHEMBL16224871
• 22581-07-3
• 2,4-DIHYDROXY-6-METHYL-3-[(2E,6E)-3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YL]BENZALDEHYDE
• CHEBI:146153

• Inchi： 1S/C23H32O3/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-22(25)14-19(5)21(15-24)23(20)26/h8,10,12,14-15,25-26H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
• InChI Key： QAPOXOGEDXIOHD-VZRGJMDUSA-N
• SMILES： OC1C(C=O)=C(C)C=C(C=1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 356.23526
• Monoisotopic Mass: 356.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids